Cas no 65784-89-6 ( )
structure
Product Name:
CAS No:65784-89-6
MF:C7H13NO4
MW:175.182422399521
CID:962547
PubChem ID:428851
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxy-2-oxa-6-azabicyclo[3.2.1]octane-4,8-diol
- NSC-244244
- NSC244244
- DTXSID80330317
- 65784-89-6
-
-
- Inchi： 1S/C7H13NO4/c1-11-7-6(10)4-5(9)3(12-7)2-8-4/h3-10H,2H2,1H3
- InChI Key： IEYCYMJIQXNQJJ-UHFFFAOYSA-N
- SMILES： O1C(C(C2C(C1CN2)O)O)OC
Computed Properties
- Exact Mass: 175.08400
- Monoisotopic Mass: 175.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 71Ų
Experimental Properties
- PSA: 70.95000
- LogP: -1.61990
Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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